Cas no 1803471-46-6 (4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1803471-46-6
• MF: C₉H₈F₄N₂O₃
• MW: 268.165036201477
• CID: 4798874
• Update Time: 2025-06-15

4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H8F4N2O3/c10-2-5-7(14)4(1-6(16)17)3-15-8(5)18-9(11,12)13/h3H,1-2H2,(H2,14,15)(H,16,17)
• InChI Key： YYRNOTBYKCYFEM-UHFFFAOYSA-N
• SMILES： FCC1C(=NC=C(CC(=O)O)C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 85.4

Additional information on 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1803471-46-6)

4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1803471-46-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, a fluoromethyl substituent, and a trifluoromethoxy group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid is particularly noteworthy due to the presence of fluorine atoms. Fluorine is known for its ability to modulate the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The introduction of fluorine atoms into the molecule can significantly enhance its pharmacological properties, making it an attractive candidate for drug development.

Recent studies have explored the potential applications of 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid in various therapeutic areas. One notable area of research is its use as a potential anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. The unique structure of this compound allows it to interact with key inflammatory targets, potentially reducing the production of pro-inflammatory cytokines and other mediators.

In addition to its anti-inflammatory properties, 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid has shown promise in the treatment of neurological disorders. Neurological conditions such as Alzheimer's disease and Parkinson's disease are characterized by neuroinflammation and oxidative stress. The compound's ability to modulate these processes may offer therapeutic benefits in managing these conditions.

The pharmacokinetic properties of 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid have also been extensively studied. Its high lipophilicity and metabolic stability contribute to its favorable pharmacokinetic profile, allowing for efficient absorption, distribution, metabolism, and excretion (ADME). These properties are crucial for ensuring that the compound reaches its intended target sites in the body and maintains therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid in various disease models. Preliminary results have been promising, with the compound demonstrating good tolerability and a favorable safety profile. These findings provide a strong foundation for further clinical development and potential commercialization.

The synthesis of 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid involves several steps, including the formation of the pyridine ring, introduction of the amino group, and attachment of the fluorinated substituents. Advanced synthetic methods have been developed to optimize the yield and purity of the final product. These methods often involve transition metal-catalyzed reactions and other sophisticated techniques to ensure high efficiency and selectivity.

In conclusion, 4-Amino-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1803471-46-6) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its full range of applications, paving the way for potential breakthroughs in treating various diseases.